Cas no 2014019-44-2 (Hexane, 6-chloro-1,1-difluoro-3-methyl-)

• Product Name: Hexane, 6-chloro-1,1-difluoro-3-methyl-
• CAS No: 2014019-44-2
• MF: C₇H₁₃ClF₂
• MW: 170.627928495407
• CID: 5285420
• Update Time: 2025-06-26

Hexane, 6-chloro-1,1-difluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1,1-difluoro-3-methylhexane
• Hexane, 6-chloro-1,1-difluoro-3-methyl-

• Inchi： 1S/C7H13ClF2/c1-6(3-2-4-8)5-7(9)10/h6-7H,2-5H2,1H3
• InChI Key： XIPXGJUYTKWXAD-UHFFFAOYSA-N
• SMILES： ClCCCC(C)CC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 76
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Additional information on Hexane, 6-chloro-1,1-difluoro-3-methyl-

Hexane, 6-chloro-1,1-difluoro-3-methyl- (CAS No. 2014019-44-2): A Comprehensive Overview

Hexane, 6-chloro-1,1-difluoro-3-methyl- (CAS No. 2014019-44-2) is a specialized organic compound that has garnered significant attention in the field of chemical research and pharmaceutical development. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it valuable in various applications. The presence of both chloro and fluoro substituents in its molecular framework imparts distinct reactivity and stability, making it a subject of interest for synthetic chemists and researchers.

The molecular formula of this compound can be represented as C₇H₉ClF₂, indicating its composition of carbon, hydrogen, chlorine, and fluorine atoms. The structural arrangement of these atoms results in a compound with a high degree of symmetry, which is often a desirable trait in pharmaceutical intermediates. The 6-chloro-1,1-difluoro-3-methyl moiety is particularly noteworthy, as it influences the compound's electronic properties and potential interactions with biological targets.

In recent years, the study of halogenated hydrocarbons has seen considerable advancements, particularly in their application as building blocks for more complex molecules. Hexane, 6-chloro-1,1-difluoro-3-methyl-, fits into this category well. Its ability to undergo various chemical transformations makes it a versatile intermediate in organic synthesis. For instance, the chloro group can be readily displaced by nucleophiles, allowing for the introduction of different functional groups, while the fluoro substituents can enhance metabolic stability in drug candidates.

The pharmaceutical industry has been particularly interested in halogenated compounds due to their role in enhancing the bioavailability and pharmacokinetic properties of drugs. The introduction of fluorine atoms into drug molecules often leads to improved binding affinity and reduced susceptibility to metabolic degradation. Hexane, 6-chloro-1,1-difluoro-3-methyl-, serves as a prime example of how such modifications can be incorporated into drug development pipelines.

Recent research has highlighted the potential of this compound in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The specific electronic environment provided by the 6-chloro-1,1-difluoro-3-methyl group allows for precise tuning of molecular interactions with biological targets. This has led to the development of more effective and selective drug candidates.

The chemical reactivity of Hexane, 6-chloro-1,1-difluoro-3-methyl-, also makes it a valuable tool in materials science. Researchers have explored its use in the synthesis of advanced polymers and coatings that exhibit enhanced durability and chemical resistance. The presence of both halogen atoms contributes to the compound's ability to form stable bonds with other molecules, making it an excellent candidate for these applications.

In conclusion, Hexane, 6-chloro-1,1-difluoro-3-methyl- (CAS No. 2014019-44-2) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop innovative solutions across multiple disciplines. As our understanding of its properties continues to grow, so too will its applications in cutting-edge research and industrial processes.